![molecular formula C10H7F3O2 B3013710 (Z)-1,1,1-trifluoro-4-hydroxy-4-phenylbut-3-en-2-one CAS No. 41463-86-9](/img/structure/B3013710.png)
(Z)-1,1,1-trifluoro-4-hydroxy-4-phenylbut-3-en-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-1,1,1-trifluoro-4-hydroxy-4-phenylbut-3-en-2-one, also known as EF24, is a synthetic compound that has gained attention in recent years due to its potential therapeutic applications. EF24 is a curcumin analog that was first synthesized in 2008 and has since been studied for its anti-inflammatory, anti-cancer, and neuroprotective properties.
Scientific Research Applications
1. Synthesis and Structure Studies
(Z)-1,1,1-trifluoro-4-hydroxy-4-phenylbut-3-en-2-one has been utilized in the synthesis and structural analysis of various compounds. For instance, its derivatives are used in creating metallocyclic MO2(2+) derivatives with unique structures and cation-binding properties (McCormick et al., 2014). Another application involves its use in the synthesis of 3‐Fluorofuran‐2(5H)‐ones, highlighting its versatility in creating novel fluorinated compounds (Pomeisl et al., 2007).
2. Stereoisomerism and Spectroscopic Properties
The compound's stereoisomerism is a significant area of study. Research has shown that it can exist in different isomeric forms, which are influenced by factors like light exposure and atmospheric oxygen (Filyakova et al., 1991). Additionally, its spectroscopic, structural, and conformational properties have been extensively studied, revealing insights into its molecular structure and behavior under various conditions (Hidalgo et al., 2012).
3. Electrolyte Additives in Lithium-Ion Batteries
One of the novel applications of this compound derivatives is in lithium-ion batteries. These derivatives have been investigated as potential electrolyte additives, contributing to the formation of solid electrolyte interphase (SEI) and improving battery performance (Kubota et al., 2012).
4. In Synthesis of Regioisomeric Amino Enones
The compound plays a crucial role in synthesizing regioisomeric amino enones. These reactions lead to the creation of unique structures with specific electronic and molecular properties, influencing the way these compounds interact and form crystals (Slepukhin et al., 2020).
5. Luminescent Metal Complexes
Another intriguing application is in the synthesis of luminescent metal complexes. Fluorinated derivatives of the compound have been used to create zinc(II) complexes with significant photoluminescent properties, useful in various optical and electronic applications (Li et al., 2013).
properties
IUPAC Name |
1,1,1-trifluoro-4-hydroxy-4-phenylbut-3-en-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7F3O2/c11-10(12,13)9(15)6-8(14)7-4-2-1-3-5-7/h1-6,14H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVRLQETZGSWUNO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=CC(=O)C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7F3O2 |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.16 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.